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Compound of Interest

4-Nitrophenyl dihydrogen
Compound Name:
phosphate, sodium salt

CAS No.: 54306-27-3

Cat. No.: B1295111

Get Quote

Abstract

p-Nitrophenyl Phosphate (pNPP) is the gold-standard chromogenic substrate for the
determination of Alkaline Phosphatase (ALP) and Protein Tyrosine Phosphatase (PTP) activity.
While often viewed as a routine reagent, its hydrolytic instability and the toxicity of its reaction
product (p-nitrophenol) demand rigorous handling protocols. This guide synthesizes safety
data, chemical kinetics, and operational best practices to ensure assay reproducibility and
regulatory compliance.

Part 1: Chemical Identity & Properties

The following data characterizes the most common laboratory form: pNPP Disodium
Hexahydrate.[1]
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Parameter Specification

) p-Nitrophenyl Phosphate, Disodium Salt,
Chemical Name

Hexahydrate
CAS Number 4264-83-9 (Hexahydrate) / 333338-18-4
Molecular Formula CeHaNOsPNaz[2][3] - 6H20
Molecular Weight 371.14 g/mol

Soluble in water and aqueous buffers (up to

Solubility
~100 mg/mL)

310 nm (Substrate)
Absorbance Max
405 nm (Product: p-Nitrophenolate)

~7.15 (Requires pH > 9.0 for maximal
pKa (Product) o
chromogenicity)

Part 2: Hazard Identification & Safety Profile
The "Substrate vs. Product" Paradox

A critical safety distinction often overlooked is that the substrate (pNPP) is relatively low-
hazard, while the reaction product (p-Nitrophenol) is significantly more toxic and
environmentally regulated.

1. pNPP (Substrate) Hazards
e GHS Classification: Skin Irrit. 2, Eye Irrit. 2, STOT SE 3.

¢ Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
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e Precautionary Approach: Avoid dust generation.[4] Use N95 respiratory protection if weighing
bulk powder.

2. p-Nitrophenol (Reaction Product) Hazards

 Toxicity: Acute toxin (oral/dermal/inhalation).
e Environmental: US EPA U-Listed Waste (U170). It is a priority pollutant.

o Implication: Once the assay is run, the liquid waste contains p-nitrophenol. Do not pour
assay waste down the sink. It must be collected as hazardous chemical waste.

Part 3: Storage, Stability, and Handling
The "Yellowing" Indicator

PNPP is extremely sensitive to light and moisture. Spontaneous hydrolysis occurs if stored
improperly, releasing p-nitrophenol and turning the reagent yellow before use.

Self-Validating Quality Check:

 Visual: If the pNPP stock solution is noticeably yellow prior to adding enzyme, the
background absorbance is too high. Discard.

e Quantitative: Measure OD @ 405nm of the blank. If OD > 0.05 - 0.10 (pathlength
dependent), the substrate has degraded.

Storage Protocols:
e Solid State: Store at -20°C. Desiccate. Protect from light (amber vials).
e Solution State: pNPP is unstable in solution.

o Best Practice: Prepare fresh dalily.

o Alternative: Aliquot and freeze at -20°C for up to 1 week (avoid freeze-thaw cycles).

Part 4: Assay Optimization & Mechanism

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.carlroth.com/medias/SDB-6524-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDA1NjF8YXBwbGljYXRpb24vcGRmfGFEZzJMMmhpTUM4NU1UZ3dOemcwTnpnM05EZzJMMU5FUWw4Mk5USTBYMGxGWDBWT0xuQmtaZ3xhNzdmYmRiMjAyNWE2NTVlNmI2ZmYyZjY1MzhiYWU5ODA3NzM5ZjFhODE5N2NjMzczZjRmNzdhMTVlZmEwMjUx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295111?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Buffer Chemistry: DEA vs. Glycine

The choice of buffer profoundly affects sensitivity.

o Diethanolamine (DEA) Buffer: Acts as a phosphate acceptor (transphosphorylation),
increasing the reaction rate by 2-4x compared to glycine. Preferred for high sensitivity.

» Glycine/Carbonate Buffer: Slower reaction rate but lower background hydrolysis.

Reaction Mechanism & Visualization

The assay relies on the hydrolysis of the phosphate ester bond. The reaction must be stopped
with a strong base (NaOH or EDTA) to:

« Inactivate the enzyme.[5]

o Deprotonate the p-nitrophenol (colorless) to the p-nitrophenolate anion (yellow).

Critical Conditions

Stop Sol: 3M NaOH

pH Optimum: 9.8 (DEA)

Alkaline Phosphatase Hydrolysis Stop Solution p-Nitrophenolate

pNPP Mg2+, Zn2+ Enzyme-Substrate -Pi p-Nitrophenol (NaOH / High pH) i
ELLOW @ pH > 9)
(Colorless Substrate) Complex (Colorless @ pH < 7) Abs Max: 405 nm

Click to download full resolution via product page

Figure 1: The biochemical pathway of pNPP hydrolysis. Note that the final colorimetric signal is
pH-dependent.

Part 5: Detailed Experimental Protocol (High-
Sensitivity ALP Assay)
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Objective: Quantify Alkaline Phosphatase activity using a Diethanolamine (DEA) buffer system.

Reagents

o DEA Buffer (5x): 5 M Diethanolamine, pH 9.8. Contains 2.5 mM MgCl-.

e Substrate Solution: 10 mg pNPP disodium hexahydrate dissolved in 10 mL of 1x DEA Buffer
(Freshly prepared).

e Stop Solution: 3.0 N NaOH.

Workflow
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Start: Equilibrate Reagents

to Room Temp

Prepare Substrate Solution
(2 mg/mL pNPP in DEA Buffer)

Quality Check:
Is Solution Yellow?

DISCARD Add 100 pL Substrate
(Hydrolyzed) to 96-well Plate

Add 20 pL Sample/Standard
(Mix gently)

Incubate 30-60 min
@ 37°C (Dark)

Add 50 pL 3N NaOH
(Stop Reaction)

Read Absorbance
@ 405 nm

Click to download full resolution via product page
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Figure 2: Step-by-step logic flow for the pNPP assay, including the critical quality control
checkpoint.

Step-by-Step Procedure

o Preparation: Dilute 5x DEA buffer to 1x with distilled water. Dissolve pNPP tablets/powder to
a concentration of 1 mg/mL.

o Expert Tip: Do not vortex vigorously; pNPP can foam. Invert gently to mix.
e Blanking: Add 100 pL of Substrate Solution to "Blank" wells.
e Reaction: Add 20 uL of enzyme sample to test wells. Add 100 pL of Substrate Solution.

 Incubation: Incubate at 37°C for 30—60 minutes. Cover plate to prevent evaporation and light
exposure.

e Termination: Add 50 pL of 3N NaOH to all wells.

o Why NaOH? It raises pH > 12, stopping the enzyme and ensuring all product is in the
yellow p-nitrophenolate form.

Measurement: Read absorbance at 405 nm on a microplate reader.

Part 6: Disposal & Environmental Compliance

CRITICAL: Do not treat pNPP waste as standard aqueous buffer waste.

e Segregation: Collect all assay waste (liquid from wells, leftover substrate) in a container
labeled "Hazardous Waste - Toxic (p-Nitrophenol).”

e Regulatory Code: If the concentration of p-nitrophenol is significant, it may be classified
under US EPA Waste Code U170.

o Decontamination: For small spills, absorb with inert material (vermiculite) and dispose of as
solid hazardous waste. Clean surface with mild detergent; do not use bleach immediately if
high concentrations of ammonia/amines (DEA) are present, though generally safe at assay
concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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